Cas no 1204763-25-6 ((3,4,5-trimethylthiophen-2-yl)boronic acid)

• Product Name: (3,4,5-trimethylthiophen-2-yl)boronic acid
• CAS No: 1204763-25-6
• MF: C₇H₁₁BO₂S
• MW: 170.037040948868
• CID: 2617170
• PubChem ID: 57416369
• Update Time: 2025-04-21

(3,4,5-trimethylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,4,5-trimethylthiophen-2-yl)boronic acid
• 1204763-25-6
• AT33036
• DTXSID90726045

• Inchi： 1S/C7H11BO2S/c1-4-5(2)7(8(9)10)11-6(4)3/h9-10H,1-3H3
• InChI Key： ZQDRMSUWEZWSRS-UHFFFAOYSA-N
• SMILES： S1C(B(O)O)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 170.0572809Da
• Monoisotopic Mass: 170.0572809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų